Cas no 66346-69-8 (3,3-Dimethoxyindolin-2-one)

3,3-Dimethoxyindolin-2-one is a versatile heterocyclic compound featuring an indolinone core with two methoxy groups at the 3-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its electron-rich aromatic system and functionalized carbonyl group enable diverse transformations, including cross-coupling reactions, nucleophilic additions, and cyclizations. The compound is particularly useful in the synthesis of bioactive molecules, such as indole alkaloids and kinase inhibitors, due to its ability to serve as a scaffold for further derivatization. Its crystalline nature and well-defined melting point ensure high purity and reproducibility in synthetic applications. The dimethoxy substitution enhances solubility in common organic solvents, facilitating handling in laboratory settings. Researchers value this compound for its balanced reactivity profile and compatibility with a wide range of reaction conditions.
3,3-Dimethoxyindolin-2-one structure
3,3-Dimethoxyindolin-2-one structure
Product Name:3,3-Dimethoxyindolin-2-one
CAS No:66346-69-8
MF:C10H11NO3
MW:193.199242830276
MDL:MFCD18449940
CID:1025420
Update Time:2025-07-02

3,3-Dimethoxyindolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-Dimethoxyindolin-2-one
    • 3,3-dimethoxy-1H-indol-2-one
    • MDL: MFCD18449940
    • Inchi: 1S/C10H11NO3/c1-13-10(14-2)7-5-3-4-6-8(7)11-9(10)12/h3-6H,1-2H3,(H,11,12)
    • InChI Key: FYHLRIGARDUGKI-UHFFFAOYSA-N
    • SMILES: O(C)C1(C(NC2C=CC=CC1=2)=O)OC

Computed Properties

  • Exact Mass: 193.07400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 51.05000
  • LogP: 1.16940

3,3-Dimethoxyindolin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

3,3-Dimethoxyindolin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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66346-69-8 95%
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1,458.00 2021-05-17
Chemenu
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Chemenu
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$505 2021-08-05
Alichem
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$453.44 2023-09-01
eNovation Chemicals LLC
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$138 2024-05-24
1PlusChem
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$70.00 2024-04-22
Aaron
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$66.00 2025-02-10
A2B Chem LLC
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$100.00 2024-04-19
Ambeed
A527659-1g
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66346-69-8 95+%
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$42.0 2024-04-18
Ambeed
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66346-69-8 95+%
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$145.0 2024-04-18

3,3-Dimethoxyindolin-2-one Production Method

3,3-Dimethoxyindolin-2-one Related Literature

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